Cas no 3644-12-0 (N-(Methoxymethyl)methacrylamide(stabilizedwithMEHQ))

• Product Name: N-(Methoxymethyl)methacrylamide(stabilizedwithMEHQ)
• CAS No: 3644-12-0
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD00035808
• CID: 314392
• PubChem ID: 253660353
• Update Time: 2025-06-28

N-(Methoxymethyl)methacrylamide(stabilizedwithMEHQ) Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-(methoxymethyl)-2-methyl-
• N-(Methoxymethyl)methacrylamide (stabilized with MEHQ)
• 3MA
• N-(methoxymethyl)-2-methylprop-2-enamide
• N-(Methoxymethyl)methacrylamide
• n-(methoxymethyl)-2-methyl-2-propenamid
• n-methoxymethylmethacrylamide
• 2-Propenamide, N-(methoxymethyl)-2-methyl-
• n-methoxymethyl methacrylamide
• YOZHLACIXDCHPV-UHFFFAOYSA-N
• FCH831634
• M2478
• AMY11203
• 3644-12-0
• EINECS 222-872-3
• AKOS006229668
• W-109921
• SCHEMBL30806
• DTXSID4063111
• MFCD00035808
• methoxymethylmethacrylamide
• AS-75646
• FT-0634942
• NS00022104
• N-(Methoxymethyl)methacrylamide, >/=85%,stabilized with MEHQ
• DB-048960
• N-(Methoxymethyl)methacrylamide(stabilizedwithMEHQ)

• MDL： MFCD00035808
• Inchi： 1S/C6H11NO2/c1-5(2)6(8)7-4-9-3/h1,4H2,2-3H3,(H,7,8)
• InChI Key： YOZHLACIXDCHPV-UHFFFAOYSA-N
• SMILES： O(C)CNC(C(=C)C)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Uncertain
• Density: 0.958
• Boiling Point: 85°C/0.8mmHg(lit.)
• Flash Point: 105.4°C
• Refractive Index: 1.4690-1.4750
• PSA: 38.33
• LogP: 1.12290
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-(Methoxymethyl)methacrylamide(stabilizedwithMEHQ) Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Material Chemicals High Polymer Materials

Additional information on N-(Methoxymethyl)methacrylamide(stabilizedwithMEHQ)

Introduction to N-(Methoxymethyl)methacrylamide (stabilized with MEHQ) and Its Applications in Modern Chemistry

The compound with the CAS number 3644-12-0, specifically N-(Methoxymethyl)methacrylamide (stabilized with MEHQ), represents a significant advancement in the field of polymer chemistry and materials science. This compound, a methacrylamide derivative, has garnered considerable attention due to its unique properties and versatile applications. The stabilization with methyleugenol hydroquinone (MEHQ) enhances its shelf life and reactivity, making it an invaluable tool in both industrial and research settings.

In recent years, the demand for high-performance polymers and specialty chemicals has surged, driven by innovations in sectors such as pharmaceuticals, electronics, and automotive industries. N-(Methoxymethyl)methacrylamide (stabilized with MEHQ) stands out for its ability to form stable radicals under controlled conditions, which is crucial for polymerization processes. This property has been leveraged in the development of advanced coatings, adhesives, and composite materials that exhibit superior mechanical and thermal properties.

The compound's reactivity is further enhanced by the presence of the methoxymethyl group, which acts as a latent initiator upon exposure to specific catalysts or UV light. This characteristic makes it particularly useful in photopolymerization processes, where precise control over reaction kinetics is essential. Recent studies have demonstrated its efficacy in producing high-molecular-weight polymers with tailored architectures, which are indispensable for applications ranging from biomedical devices to high-resolution microelectronics.

One of the most compelling aspects of N-(Methoxymethyl)methacrylamide (stabilized with MEHQ) is its role in biomedicine. Researchers have explored its potential as a monomer for creating biodegradable polymers used in drug delivery systems. These polymers can be designed to release therapeutic agents in a controlled manner, improving treatment efficacy while minimizing side effects. The stabilization provided by MEHQ ensures that the monomer remains inert until activated under specific conditions, thereby enhancing the safety and reliability of such applications.

Moreover, the compound's compatibility with other functional groups has opened new avenues for material design. By incorporating various additives or cross-linking agents, scientists have been able to develop novel materials with enhanced functionalities. For instance, studies have shown that when combined with hydrophilic moieties, N-(Methoxymethyl)methacrylamide (stabilized with MEHQ) can be used to create hydrogels with applications in tissue engineering and wound healing. These hydrogels exhibit excellent biocompatibility and can be tailored to meet specific medical requirements.

The industrial significance of this compound cannot be overstated. Its use in producing advanced coatings has revolutionized industries requiring durable and scratch-resistant surfaces. For example, automotive manufacturers have adopted formulations based on N-(Methoxymethyl)methacrylamide (stabilized with MEHQ) to enhance the longevity of vehicle exteriors. Similarly, electronics companies utilize it in the fabrication of protective layers for sensitive components, ensuring optimal performance even under harsh environmental conditions.

Recent advancements in green chemistry have also highlighted the environmental benefits of using N-(Methoxymethyl)methacrylamide (stabilized with MEHQ). Unlike traditional polymerization methods that often involve hazardous solvents and energy-intensive processes, this compound allows for more sustainable production techniques. For instance, solvent-free polymerization methods have been developed, reducing waste generation and energy consumption without compromising product quality.

The compound's stability under various conditions makes it an ideal candidate for outdoor applications as well. Researchers have investigated its use in outdoor signage and architectural elements where resistance to weathering is critical. The MEHQ stabilization ensures that the polymer remains intact even when exposed to UV radiation and moisture over prolonged periods.

In conclusion,N-(Methoxymethyl)methacrylamide (stabilized with MEHQ) represents a cornerstone in modern chemistry due to its multifaceted applications across different industries. Its unique properties enable the development of high-performance materials that meet the evolving demands of technology and healthcare. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of material science.